Cas no 64924-64-7 (Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)-)
64924-64-7 structure
Product Name:Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)-
CAS No:64924-64-7
MF:C15H22O
MW:218.334584712982
CID:516028
PubChem ID:103462
Update Time:2025-04-19
Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)-
- 2,3-dimethyl-4-(1-methylcyclohexyl)phenol
- 4-(1-methylcyclohexyl)-2,3-xylenol
- Phenol, 5,6-dimethyl-4-(1-methylcyclohexyl)
-
- Inchi: 1S/C15H22O/c1-11-12(2)14(16)8-7-13(11)15(3)9-5-4-6-10-15/h7-8,16H,4-6,9-10H2,1-3H3
- InChI Key: IBXKOKAKJWMSJX-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C)C=1C)C1(C)CCCCC1
Computed Properties
- Exact Mass: 218.16716
- Monoisotopic Mass: 218.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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